Cas no 2034408-81-4 (3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide)

• Product Name: 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide
• CAS No: 2034408-81-4
• MF: C₂₃H₂₁ClN₂O₂S
• MW: 424.943043470383
• CID: 5376200
• Update Time: 2025-05-20

3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]propanamide
• 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide

• Inchi： 1S/C23H21ClN2O2S/c24-19-4-1-3-16(13-19)6-9-22(27)25-20-8-7-17-10-11-26(15-18(17)14-20)23(28)21-5-2-12-29-21/h1-5,7-8,12-14H,6,9-11,15H2,(H,25,27)
• InChI Key： KVSLRXYGMBAPFC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1SC=CC=1)=O)C2)(=O)CCC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide

Introduction to 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide (CAS No. 2034408-81-4)

3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2034408-81-4, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide is characterized by a combination of a chlorophenyl group, a thiophene-2-carbonyl moiety, and a tetrahydroisoquinoline scaffold. The presence of these functional groups suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Specifically, the tetrahydroisoquinoline ring system is well-documented for its role in various pharmacological activities, including CNS modulation and potential applications in treating neurological disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. The thiophene-2-carbonyl group in this molecule serves as a key pharmacophore, facilitating interactions with biological targets through hydrogen bonding and hydrophobic effects. This feature has been leveraged in the design of novel therapeutic agents targeting conditions such as pain modulation and neurodegenerative diseases.

In the context of modern drug discovery, the synthesis and characterization of 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide have been influenced by cutting-edge synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, which is crucial for subsequent pharmacological evaluation.

The significance of this compound extends beyond its structural complexity. It represents a bridge between traditional medicinal chemistry approaches and contemporary innovations in drug design. The integration of thiophene derivatives with tetrahydroisoquinoline scaffolds has been explored in several research groups as a strategy to develop novel bioactive molecules. Preliminary studies suggest that derivatives of this class exhibit promising activities in models of inflammation and pain perception.

From a biochemical perspective, the chlorophenyl substituent in 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide may influence metabolic stability and bioavailability upon administration. Understanding these properties is essential for optimizing drug-like characteristics (ADMET) before moving into clinical trials. Advanced techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to evaluate the potential therapeutic utility of this compound.

The role of heterocyclic compounds like tetrahydroisoquinolines in medicinal chemistry cannot be overstated. These scaffolds have been implicated in numerous pharmacologically active natural products and synthetic drugs. The unique electronic properties conferred by the fused ring system make them versatile platforms for modulating biological pathways. In particular, modifications at the 7-position of the tetrahydroisoquinoline ring have been shown to enhance binding affinity to specific targets.

Current research trends indicate that 3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide may serve as a valuable scaffold for developing next-generation therapeutics. Its ability to interact with multiple biological targets suggests potential applications in treating multifactorial diseases. Additionally, the incorporation of thiophene derivatives into drug candidates has been associated with improved pharmacokinetic profiles due to favorable solubility and metabolic stability.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic methods that employ recyclable ligands or renewable solvents are being explored as alternatives to traditional approaches.

In conclusion,3-(3-chlorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]propanamide (CAS No. 2034408-81-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a promising candidate for further investigation in drug discovery programs targeting neurological disorders and other diseases characterized by complex pathophysiology.